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Compound of Interest

Compound Name: AZD-7762 hydrochloride

Cat. No.: B605778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of AZD-7762
hydrochloride in cell culture experiments. AZD-7762 is a potent and selective ATP-competitive

inhibitor of Checkpoint Kinase 1 (Chk1) and Checkpoint Kinase 2 (Chk2), critical components

of the DNA damage response (DDR) pathway.[1][2] By inhibiting Chk1 and Chk2, AZD-7762

can abrogate cell cycle checkpoints, particularly the S and G2/M checkpoints, leading to

increased sensitivity of cancer cells to DNA-damaging agents.[3]

Data Presentation
Quantitative data for AZD-7762 hydrochloride is summarized in the table below for easy

reference.
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Property Value

Molecular Weight 398.88 g/mol [1]

Formula C₁₇H₁₉FN₄O₂S·HCl[1]

CAS Number 1246094-78-9[1]

Purity ≥98%[1]

IC₅₀ ~5 nM for both Chk1 and Chk2[1][2]

Solubility
- Soluble to 100 mM in Water[1][4] - Soluble to

100 mM in DMSO[1]

Storage Conditions

Store powder at -20°C.[1] Stock solutions can

be stored at -80°C for up to one year or at -20°C

for up to six months.[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
AZD-7762 Hydrochloride
This protocol describes the preparation of a 10 mM stock solution of AZD-7762 hydrochloride,

which can be further diluted to the desired final concentration for cell culture experiments.

Materials:

AZD-7762 hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Calculate the required amount of AZD-7762 hydrochloride:

To prepare 1 mL of a 10 mM stock solution, you will need 3.9888 mg of AZD-7762
hydrochloride (Molecular Weight = 398.88 g/mol ).

Calculation: 0.01 mol/L * 0.001 L * 398.88 g/mol = 0.0039888 g = 3.9888 mg.

Dissolution:

Aseptically weigh the calculated amount of AZD-7762 hydrochloride powder and place it

into a sterile microcentrifuge tube.

Add the appropriate volume of DMSO to achieve a 10 mM concentration (e.g., 1 mL for

3.9888 mg).

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Sterilization (Optional but Recommended):

For long-term storage and to ensure sterility, filter the stock solution through a 0.22 µm

sterile syringe filter into a new sterile tube.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C for shorter-

term storage (up to six months).[5]

Protocol 2: Dilution of AZD-7762 Hydrochloride for Cell
Culture Treatment
This protocol outlines the dilution of the stock solution to the final working concentration in cell

culture medium. The final concentration of AZD-7762 can vary depending on the cell line and

the specific experimental goals, but typical concentrations range from nanomolar to low
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micromolar. For example, a final concentration of 100 nM is often used to assess

radiosensitization.

Materials:

10 mM AZD-7762 hydrochloride stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

Determine the Final Concentration:

Based on literature or preliminary experiments, decide on the final concentration of AZD-

7762 to be used in your cell culture assay.

Serial Dilution:

It is recommended to perform serial dilutions to achieve a low final concentration

accurately.

Example for a 100 nM final concentration in 10 mL of medium:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

sterile cell culture medium. This results in a 10 µM intermediate solution.

Add 100 µL of the 10 µM intermediate solution to 9.9 mL of complete cell culture

medium to achieve a final concentration of 100 nM.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium as is present in the AZD-7762-treated wells. The final DMSO

concentration should typically be kept below 0.1% to minimize solvent-induced cytotoxicity.
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Cell Treatment:

Remove the existing medium from the cultured cells.

Add the freshly prepared medium containing the desired final concentration of AZD-7762

or the vehicle control to the cells.

Incubate the cells for the desired period, as determined by your experimental design.

Incubation times can range from a few hours to several days.

Mandatory Visualizations
Signaling Pathway of DNA Damage Response and AZD-
7762 Inhibition
The following diagram illustrates the simplified DNA damage response (DDR) pathway and the

points of inhibition by AZD-7762. In response to DNA damage, sensor proteins like ATM and

ATR are activated.[6] These kinases then phosphorylate and activate the checkpoint kinases

Chk1 and Chk2.[6][7] Chk1 and Chk2, in turn, phosphorylate downstream targets such as

Cdc25 phosphatases, leading to their inactivation and subsequent cell cycle arrest to allow for

DNA repair.[8] AZD-7762 inhibits the activity of Chk1 and Chk2, thereby preventing cell cycle

arrest and promoting the accumulation of DNA damage, which can lead to mitotic catastrophe

and apoptosis in cancer cells.[9][10]
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Caption: AZD-7762 inhibits Chk1/Chk2 in the DNA damage response pathway.
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Experimental Workflow for AZD-7762 Hydrochloride Cell
Culture Application
This diagram outlines the key steps for preparing and using AZD-7762 hydrochloride in a

typical cell culture experiment.
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Caption: Workflow for preparing and using AZD-7762 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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